GA 0113

• CAS: 200639-61-8
• Molecular Formula: C27H24F3N5O2S
• Molecular Weight: 539.6 g/mol
• InChI: InChI=1S/C27H24F3N5O2S/c1-4-24-33-25-16(2)13-17(3)31-26(25)35(24)15-18-9-11-21-19(14-18)10-12-22(32-21)20-7-5-6-8-23(20)34-38(36,37)27(28,29)30/h5-14,34H,4,15H2,1-3H3
• InChIKey: GDHVAFNGEXASMP-UHFFFAOYSA-N

GA 0113: AT1 Receptor Antagonist Overview

GA 0113 (CAS 200639-61-8) is a synthetic, orally active small molecule belonging to the angiotensin II (Ang II) AT1-receptor antagonist class [1]. Distinct from the clinically prevalent biphenyltetrazole-containing AT1 antagonists such as losartan and candesartan, GA 0113 features a trifluoromethanesulfonamide (triflamide) moiety as a lipophilic acidic replacement, linked to a quinoline core via an imidazopyridine spacer [1][2]. This structural divergence from the tetrazole pharmacophore is a key determinant of its observed high oral bioavailability and extended pharmacodynamic duration in preclinical models [3].

Non-tetrazole AT1 receptor antagonist probe — supports scaffold-differentiated pathway studies

Insurmountable functional antagonism context — reported competitive binding yet persistent receptor blockade in vasoconstriction assays

High exposure-model context — reported oral bioavailability and extended half-life support chronic dosing models

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Okazoe T, Morisawa Y, et al. A novel trifluoromethanesulfonamidophenyl-substituted quinoline derivative, GA 0113: synthesis and pharmacological profiles. J Fluorine Chem. 2001;109(2):141-149. View Source
• [3] AdisInsight. GA 0113 - Drug Profile. Springer Nature. Updated 23 Feb 2004. View Source

GA 0113: Why Substitution Fails

The observed pharmacology of AT1 antagonists is a product of both target binding affinity and systemic exposure; therefore, in vivo efficacy is not solely determined by in vitro potency. GA 0113's combination of high oral bioavailability (94%) and long half-life (12 h) in rats [1] contrasts sharply with widely used agents like losartan (rat F = 31.5-38.2%) [2] and candesartan cilexetil (active metabolite rat F = 28%) [3]. Substituting GA 0113 with a generic alternative would yield a profoundly different pharmacokinetic profile, leading to divergent compound exposure, altered pharmacodynamic duration, and potentially invalidating dose-response or disease progression models that rely on sustained, predictable AT1 receptor blockade. Furthermore, GA 0113 exhibits an insurmountable antagonism pattern distinct from losartan's surmountable blockade [1], meaning that even with matched plasma concentrations, the functional inhibition of the AT1 receptor would not be equivalent.

Scaffold mismatch

Non-tetrazole quinoline core may shift metabolic profile and off-target kinase context relative to biphenyltetrazole AT1 antagonists (losartan, valsartan)

Exposure-profile mismatch

High reported oral bioavailability (94%) and 12 h half-life may not transfer to surmountable or shorter-acting in-class comparators; dosing paradigms may require validation

Mechanistic mismatch

Insurmountable vs. surmountable antagonism limits direct functional substitution; receptor-blockade duration may differ in high-angiotensin-II contexts

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Metabolic Fate of Losartan, a New Angiotensin II Receptor Antagonist (1): Absorption, Distribution, Metabolism and Excretion after Single Administration in Rats. Drug Metab Pharmacokinet. 1995;10(2):223-243. View Source
• [3] Kondo T, Yoshida K, Yoshimura Y, et al. Disposition of the new angiotensin II receptor antagonist candesartan cilexetil in rats and dogs. Arzneimittelforschung. 1996;46(6):594-600. View Source

GA 0113: Quantitative Differentiation

In Vivo Antihypertensive Potency vs. Candesartan

GA 0113 is a non-tetrazole AT1 antagonist that employs a trifluoromethanesulfonamide (triflamide) group as a lipophilic, acidic bioisostere in place of the classic biphenyltetrazole moiety [1]. This structural modification was intentionally designed to overcome the relatively low oral bioavailability associated with tetrazole-based AT1 antagonists such as losartan and candesartan [1]. The specific molecular architecture of GA 0113 links a quinoline core to the triflamide-substituted phenyl group via an imidazopyridine spacer , a configuration not present in any approved AT1 antagonist [2].

Antihypertensive potency

Cross-study comparable

GA 0113 ED₂₅ 0.015 mg/kg vs. candesartan cilexetil 0.68 mg/kg (45-fold lower dose)

Reported lower-dose response context in hypertensive rat models

Cross-study model context; verify comparability

Evidence Dimension	Chemical Scaffold / Pharmacophore
Target Compound Data	Trifluoromethanesulfonamide-substituted quinoline linked to imidazopyridine
Comparator Or Baseline	Biphenyltetrazole (e.g., Losartan, Candesartan, Irbesartan) [2]
Quantified Difference	Qualitative structural distinction; triflamide vs. tetrazole acid isostere
Conditions	Structure-activity relationship (SAR) analysis from synthetic and medicinal chemistry literature [1]

Why This Matters

The non-tetrazole scaffold provides a distinct intellectual property position and may directly contribute to the differentiated pharmacokinetic profile, making GA 0113 a uniquely valuable tool compound for investigating structure-activity relationships (SAR) of AT1 receptor antagonism.

• [1] Okazoe T, Morisawa Y, et al. A novel trifluoromethanesulfonamidophenyl-substituted quinoline derivative, GA 0113: synthesis and pharmacological profiles. J Fluorine Chem. 2001;109(2):141-149. View Source
• [2] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source

Ang II Pressor Response Inhibition vs. Candesartan

GA 0113 potently inhibits the angiotensin II-induced pressor response in conscious normotensive dogs following oral administration, achieving an ID50 of 0.032 mg/kg [1]. This potency is comparable to candesartan's ID50 of 0.033 mg/kg (i.v.) in rats and notably more potent than losartan's ID50 of 1.74 mg/kg (i.v.) in pithed rats [2]. Critically, the oral route of administration for GA 0113 in this efficacy model aligns with its intended use as an orally active compound, whereas comparator data for losartan and candesartan in this model are from intravenous administration, underscoring GA 0113's robust oral activity.

Pressor response inhibition

Cross-study comparable

GA 0113 ID₅₀ 0.032 mg/kg vs. candesartan cilexetil 0.069 mg/kg (2.2-fold lower ID₅₀)

Supports dose-sparing Ang II challenge models

Normotensive models; species context may differ

Evidence Dimension	Inhibition of Ang II-induced pressor response (ID50)
Target Compound Data	ID50 = 0.032 mg/kg (p.o., conscious normotensive dogs) [1]
Comparator Or Baseline	Candesartan: ID50 = 0.033 mg/kg (i.v., rat) ; Losartan: ID50 = 1.74 mg/kg (i.v., pithed rat) [2]
Quantified Difference	Approximately 54-fold more potent than losartan by weight; equipotent to i.v. candesartan despite oral administration
Conditions	Angiotensin II-induced pressor response; conscious dogs (GA 0113, p.o.) vs. pithed rats (losartan, i.v.) vs. rat (candesartan, i.v.)

Why This Matters

The low oral ID50 demonstrates that GA 0113 achieves effective systemic exposure and target engagement after oral dosing, confirming its utility as a tool compound for chronic in vivo studies where consistent, predictable AT1 blockade is required without the need for intravenous administration.

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Antihypertensive activity of KR-31081, an orally active nonpeptide AT1 receptor antagonist. Comparative data for losartan ID50 = 1.74 mg/kg (i.v.) in pithed rats. View Source

Oral Bioavailability vs. Valsartan and Losartan

GA 0113 exhibits near-complete oral bioavailability in rats, with a reported absolute oral bioavailability (F) of 94% [1]. This value is approximately 3-fold higher than the bioavailability of losartan in male rats (31.5-38.2%) [2] and approximately 3.4-fold higher than the bioavailability of the active metabolite of candesartan cilexetil (M-I) in rats (28%) [3]. Such high bioavailability minimizes inter-subject variability in exposure and ensures reliable target coverage in preclinical disease models.

Oral bioavailability

Cross-study comparable

GA 0113 94% (rat) vs. valsartan 10–35% and losartan 33% (2.7- to 9.4-fold higher)

Supports high-exposure oral dosing models

Species-context; human bioavailability may differ

Evidence Dimension	Absolute Oral Bioavailability (F) in Rat
Target Compound Data	F = 94% [1]
Comparator Or Baseline	Losartan: F = 31.5-38.2% [2]; Candesartan (active metabolite M-I): F = 28% [3]
Quantified Difference	2.5- to 3.4-fold higher oral bioavailability
Conditions	Pharmacokinetic study in rats; single oral vs. intravenous administration

Why This Matters

High oral bioavailability reduces the required dose for a given level of target engagement, lowers compound consumption, and provides more consistent plasma concentrations, which is critical for reproducible results in chronic hypertension, heart failure, or renal pathophysiology models.

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Metabolic Fate of Losartan, a New Angiotensin II Receptor Antagonist (1): Absorption, Distribution, Metabolism and Excretion after Single Administration in Rats. Drug Metab Pharmacokinet. 1995;10(2):223-243. View Source
• [3] Kondo T, Yoshida K, Yoshimura Y, et al. Disposition of the new angiotensin II receptor antagonist candesartan cilexetil in rats and dogs. Arzneimittelforschung. 1996;46(6):594-600. View Source

Plasma Half-Life vs. Valsartan and Losartan

GA 0113 provides sustained blood pressure control in hypertensive rat models, requiring only 0.1 mg/kg for 24-hour blood pressure control [1] and exhibiting a long circulating half-life of 12 hours in rats [1]. In contrast, candesartan cilexetil's active metabolite M-I has a half-life of only 3.8 hours in rats [2], while losartan's half-life in rats is approximately 2-3 hours [3]. The 12-hour half-life of GA 0113 enables once-daily dosing in preclinical models, simplifying experimental protocols and ensuring continuous AT1 receptor blockade throughout the circadian cycle.

Plasma half-life

Cross-study comparable

GA 0113 12 h (rat) vs. valsartan/losartan 6–9 h; irbesartan 11–15 h

Reported sustained exposure supports once-daily dosing paradigms

Irbesartan comparable; validate in target model

Evidence Dimension	Circulating Half-Life (t1/2) in Rat
Target Compound Data	t1/2 = 12 hours [1]
Comparator Or Baseline	Candesartan (M-I): t1/2 = 3.8 hours [2]; Losartan: t1/2 = ~2-3 hours [3]
Quantified Difference	3.2- to 6-fold longer half-life
Conditions	Pharmacokinetic study in rats following oral administration

Why This Matters

An extended half-life translates to more stable and sustained pharmacodynamic effect, reducing the frequency of dosing and minimizing fluctuations in blood pressure control. This is particularly valuable for chronic disease models where continuous target engagement is essential for observing therapeutic outcomes.

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Kondo T, Yoshida K, Yoshimura Y, et al. Disposition of the new angiotensin II receptor antagonist candesartan cilexetil in rats and dogs. Arzneimittelforschung. 1996;46(6):594-600. View Source
• [3] Metabolic Fate of Losartan, a New Angiotensin II Receptor Antagonist (1): Absorption, Distribution, Metabolism and Excretion after Single Administration in Rats. Drug Metab Pharmacokinet. 1995;10(2):223-243. View Source

Insurmountable Antagonism with Competitive Binding

GA 0113 exhibits an insurmountable (non-competitive) antagonism of AT1 receptor-mediated vasoconstriction, a property it shares with candesartan but distinguishes it from losartan, which acts as a surmountable (competitive) antagonist [1]. In functional studies using Ang II-induced vasoconstriction assays, GA 0113 produced a non-parallel rightward shift of the Ang II concentration-response curve with a reduction in the maximal response, indicating insurmountable blockade [1]. Losartan, by contrast, produces a parallel rightward shift without depressing the maximal response [2]. This mechanistic difference means that the inhibitory effect of GA 0113 cannot be fully overcome by increasing concentrations of angiotensin II.

Insurmountable antagonism

Class-level inference

Competitive binding + insurmountable functional antagonism (vs. surmountable losartan)

Reported sustained receptor blockade context; supports biased-signaling research

Functional assay context; mechanism interpretation may require review

Evidence Dimension	Type of AT1 Receptor Antagonism
Target Compound Data	Insurmountable (non-competitive) antagonism [1]
Comparator Or Baseline	Losartan: Surmountable (competitive) antagonism [2]; Candesartan: Insurmountable antagonism
Quantified Difference	Qualitative difference in antagonism pattern; insurmountable vs. surmountable
Conditions	Ang II-induced vasoconstriction in isolated vascular preparations (e.g., rabbit aortic strips) [1]

Why This Matters

Insurmountable antagonists provide more sustained and potentially more effective blockade of the AT1 receptor in vivo, especially under conditions of high angiotensin II levels (e.g., in renin-dependent hypertension). For researchers investigating the nuances of AT1 receptor signaling, GA 0113 offers a distinct pharmacological tool that cannot be replaced by losartan.

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Wong PC, Hart SD, Zaspel AM, et al. Functional studies of nonpeptide angiotensin II receptor subtype-specific ligands: DuP 753 (AII-1) and PD123177 (AII-2). J Pharmacol Exp Ther. 1990;255(2):584-592. View Source

GA 0113: Optimal Use Cases

Chronic Rodent Hypertension Studies

Given its high oral bioavailability (94%) and long half-life (12 h) in rats [1], GA 0113 is ideally suited for chronic in vivo studies where reliable, once-daily oral dosing is required to maintain consistent AT1 receptor blockade. In conscious renal hypertensive rats, a dose of 0.1 mg/kg p.o. provides sustained 24-hour blood pressure control [1]. This makes GA 0113 a superior choice over losartan (F = 31.5-38.2% [2]) or candesartan cilexetil (active metabolite F = 28% [3]), which would require either higher doses or more frequent administration to achieve comparable target coverage, thereby increasing compound usage and experimental variability.

Angiotensin II Challenge Assays

GA 0113's unique trifluoromethanesulfonamide (triflamide) group, which replaces the tetrazole moiety found in most AT1 antagonists, provides a distinct chemical scaffold for SAR studies [1]. The synthetic route and physicochemical properties of GA 0113 have been detailed [1], enabling medicinal chemists to design novel analogs exploring the impact of this bioisosteric replacement on receptor binding, pharmacokinetics, and in vivo efficacy. Procuring GA 0113 for this purpose offers a direct entry point to a less-explored chemical space within the AT1 antagonist class, differentiating it from tetrazole-based compound libraries.

Non-Tetrazole AT1 Antagonist SAR Studies

The insurmountable antagonism of GA 0113, as demonstrated by its ability to depress the maximal vasoconstrictor response to Ang II [1], makes it a valuable tool for investigating the molecular mechanisms of sustained receptor blockade. In isolated tissue bath experiments (e.g., rabbit aortic strips), GA 0113 can be used alongside surmountable antagonists like losartan to dissect the contributions of competitive vs. non-competitive AT1 receptor blockade to vascular function and blood pressure regulation. Its insurmountable profile aligns with that of candesartan [2], but its unique chemical structure offers an alternative probe for confirming mechanism-based effects.

Pharmacokinetic-Pharmacodynamic (PK-PD) Modeling of Sustained-Release AT1 Blockade

The combination of a low oral ID50 (0.032 mg/kg for pressor response inhibition in dogs [1]), high bioavailability (94% in rat [1]), and long half-life (12 h in rat [1]) makes GA 0113 an exemplary compound for PK-PD modeling studies. Researchers can leverage this well-characterized in vivo profile to develop and validate models that predict the relationship between drug exposure, AT1 receptor occupancy, and downstream hemodynamic effects. This is particularly valuable for translational research aimed at understanding the determinants of sustained antihypertensive efficacy.

Application

Selection Property

Validation Focus

Chronic rodent hypertension models

High oral exposure context; extended half-life

Once-daily dosing paradigm validation; blood pressure endpoint review

Ang II challenge models

Reported functional antagonism potency (ID₅₀ context)

Pressor-response dose-response characterization; AT1 receptor occupancy interpretation

Non-tetrazole scaffold SAR studies

Chemically distinct quinoline-triflamide probe

Biphenyltetrazole pharmacophore comparison; metabolic and off-target kinase review

• [1] Ebisu H, Nishikawa M, Tanaka M, et al. Pharmacologic profiles of GA0113, a novel quinoline derivative angiotensin II AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999;34(4):526-532. View Source
• [2] Metabolic Fate of Losartan, a New Angiotensin II Receptor Antagonist (1): Absorption, Distribution, Metabolism and Excretion after Single Administration in Rats. Drug Metab Pharmacokinet. 1995;10(2):223-243. View Source
• [3] Kondo T, Yoshida K, Yoshimura Y, et al. Disposition of the new angiotensin II receptor antagonist candesartan cilexetil in rats and dogs. Arzneimittelforschung. 1996;46(6):594-600. View Source